Cas no 2382808-48-0 ((4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2382808-48-0
• MF: C₁₅H₁₇Cl₂NO₄S
• MW: 378.27078127861
• CID: 5923366
• PubChem ID: 165893853
• Update Time: 2025-06-13

(4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• EN300-1589696
• (4S)-3-[(tert-butoxy)carbonyl]-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• 2382808-48-0

• Inchi： 1S/C15H17Cl2NO4S/c1-15(2,3)22-14(21)18-11(13(19)20)7-23-12(18)9-5-4-8(16)6-10(9)17/h4-6,11-12H,7H2,1-3H3,(H,19,20)/t11-,12?/m1/s1
• InChI Key： HXPICNMPHSOZCT-JHJMLUEUSA-N
• SMILES： ClC1C=C(C=CC=1C1N(C(=O)OC(C)(C)C)[C@@H](C(=O)O)CS1)Cl

Computed Properties

• Exact Mass: 377.0255346g/mol
• Monoisotopic Mass: 377.0255346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.1Ų

Additional information on (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2382808-48-0)

The compound (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2382808-48-0) is a specialized chiral thiazolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 2,4-dichlorophenyl moiety, make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and antimicrobial agents. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and asymmetric catalysis, aligning with current trends in green chemistry and sustainable pharmaceutical manufacturing.

One of the key reasons for the growing interest in CAS No. 2382808-48-0 is its relevance to COVID-19 drug development. While not directly a therapeutic, its structural analogs have been explored for targeting viral proteases. This connection to antiviral research has spurred demand, as evidenced by increased searches for "thiazolidine derivatives in drug design" and "Boc-protected amino acid analogs." The compound's chiral center at the 4-position also makes it a subject of interest for enantioselective synthesis, a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, the 1,3-thiazolidine core of this molecule offers remarkable versatility. Its carboxylic acid functionality allows for further derivatization via amide coupling or esterification, while the Boc group provides orthogonal protection for nitrogen in multi-step reactions. Recent literature highlights its utility in constructing heterocyclic scaffolds, a trending search term among chemists working on fragment-based drug discovery. The presence of 2,4-dichlorophenyl further enhances its lipophilicity, a desirable property for compounds targeting membrane-associated proteins.

Analytical characterization of (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid typically involves advanced techniques like HPLC chiral separation and NMR stereochemical analysis, addressing common user queries about "how to verify thiazolidine chirality." The compound's stability under various pH conditions (a frequently asked question in synthesis forums) makes it suitable for solid-phase peptide synthesis workflows. Its crystalline properties have also been investigated for co-crystal engineering applications, an emerging area in pharmaceutical formulation.

In the context of structure-activity relationship (SAR) studies, this thiazolidine derivative serves as a critical building block for modifying hydrogen bonding patterns and steric effects in lead optimization. Patent databases reveal its use in designing kinase inhibitors, connecting to trending searches about "small molecule cancer therapeutics." The electron-withdrawing chlorine atoms on the phenyl ring influence its π-stacking interactions, a molecular feature increasingly studied in computational drug design circles.

Environmental and safety considerations for CAS 2382808-48-0 follow standard laboratory protocols for organochlorine compounds, with particular attention to waste disposal regulations—a common concern reflected in search analytics. Its biodegradation profile has not been extensively documented, representing a knowledge gap that aligns with current industry emphasis on green chemistry metrics. The compound's storage stability (another frequent search phrase) is excellent when kept anhydrous at -20°C, based on manufacturer recommendations.

The commercial availability of (4S)-3-(tert-butoxy)carbonyl-2-(2,4-dichlorophenyl)-1,3-thiazolidine-4-carboxylic acid through specialty chemical suppliers has expanded in recent years, corresponding to rising demand for chiral building blocks. Pricing trends indicate its premium status as a high-purity research chemical, with most inquiries coming from contract research organizations and academic medicinal chemistry departments. Analytical certificates typically confirm >98% purity by HPLC and specify optical rotation values, addressing key quality concerns from purchasers.

Future research directions for this compound likely involve its incorporation into macrocyclic peptidomimetics (a growing field in GPCR drug discovery) and exploration as a metal-chelating ligand in catalytic systems. These potential applications resonate with current scientific discourse on multifunctional molecular platforms. As synthetic methodologies advance, particularly in flow chemistry and photocatalysis, new routes to access this thiazolidine scaffold may emerge, potentially reducing production costs while maintaining stereochemical integrity—a balance frequently discussed in process chemistry literature.